Cas no 53967-72-9 (3'-Hydroxy-2'-nitroacetophenone)

• Product name: 3'-Hydroxy-2'-nitroacetophenone
• CAS No: 53967-72-9
• MF: C₈H₇NO₄
• MW: 181.1455
• MDL: MFCD06251784
• CID: 836076
• PubChem ID: 11636928

3'-Hydroxy-2'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Hydroxy-2-nitrophenyl)ethanone
• 3´-Hydroxy-2´-nitroacetophenone
• 3'-Hydroxy-2'-nitroacetophenone
• Ethanone, 1-(3-hydroxy-2-nitrophenyl)-
• 1-(3-hydroxy-2-nitrophenyl)ethan-1-one
• 2-Nitro-3-acetylphenol
• BZNKOXMJWOAKKK-UHFFFAOYSA-
• 1-acetyl-3-hydroxy-2-nitrobenzene
• FCH1142315
• 1-(3-Hydroxy-2-nitrophenyl)-ethanone
• AX8237062
• Z4849
• ST51035791
• ST2
• InChI=1/C8H7NO4/c1-5(10)6-3-2-4-7(11)8(6)9(12)13/h2-4,11H,1H3
• DS-2563
• 3 inverted exclamation mark -Hydroxy-2 inverted exclamation mark -nitroacetophenone
• DB-345227
• 53967-72-9
• CS-0042567
• SY108583
• F11143
• DTXSID20469796
• MFCD06251784
• AKOS016007168
• AC-27176
• SCHEMBL4469803

• MDL： MFCD06251784
• Inchi： 1S/C8H7NO4/c1-5(10)6-3-2-4-7(11)8(6)9(12)13/h2-4,11H,1H3
• InChI Key： BZNKOXMJWOAKKK-UHFFFAOYSA-N
• SMILES： O([H])C1=C([H])C([H])=C([H])C(C(C([H])([H])[H])=O)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.1

Experimental Properties

• PSA: 83.12000
• LogP: 2.02620

3'-Hydroxy-2'-nitroacetophenone Security Information

3'-Hydroxy-2'-nitroacetophenone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%